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Compound of Interest

Compound Name: AMQOZ-CH-acid

Cat. No.: B12383108

Introduction

AMOZ, or 3-Amino-5-morpholinomethyl-2-oxazolidinone, is a key metabolite of the nitrofuran
antibiotic, furaltadone.[1][2] Due to the carcinogenic properties of nitrofuran metabolites, their
use in food-producing animals is prohibited in many regions, including the European Union and
the United States.[3] Consequently, AMOZ serves as a critical marker for monitoring the illegal
use of furaltadone in animal-derived food products like poultry, fish, and shrimp.[4][5] Accurate
and reproducible experimental results in food safety analysis and drug development research
rely on the precise preparation of AMOZ stock and working solutions.

These application notes provide detailed protocols for the preparation, storage, and handling of
AMOZ solutions to ensure their stability and integrity for research applications.

Physicochemical Properties and Solubility of AMOZ

Summarizing the key properties of AMOZ is essential for accurate solution preparation. The
following table outlines its relevant physicochemical data.
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Property Value Source(s)
3-amino-5-(4-
Full Chemical Name morpholinylmethyl)-2-

oxazolidinone

3-Amino-5-morpholinomethyl-

Synonyms 2-oxazolidone
Molecular Formula CsH15N30s3
Molecular Weight 201.2 g/mol
Appearance Off-white to light yellow solid
Purity >95%
Solubility
100 mg/mL (requires

DMSO sonica?ion) o

PBS (pH 7.2) 10 mg/mL

DMF 2 mg/mL

Ethanol Insoluble

Acetonilrile Soluble (used as a solvent for

commercial solutions)

Recommended Storage and Handling

Proper storage is critical to maintain the stability and integrity of AMOZ.

¢ Solid Compound: The solid form of AMOZ should be stored at 4°C and protected from light.
For long-term storage, -20°C is also recommended, with a reported stability of at least 4
years.

e Stock Solutions: Once prepared, stock solutions should be aliquoted into smaller, single-use
volumes to prevent degradation from repeated freeze-thaw cycles. Recommended storage
conditions for solutions are:
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o -80°C: for up to 6 months (protect from light).
o -20°C: for up to 1 month (protect from light).

Safety Precautions: Standard laboratory safety practices should be followed. Wear appropriate
personal protective equipment (PPE), including a lab coat, safety glasses, and gloves. Handle
the solid compound and solutions in a well-ventilated area or a chemical fume hood.

Experimental Protocols

Protocol 1: Preparation of a High-Concentration (e.g., 100 mg/mL) AMOZ Stock Solution in
DMSO

This protocol describes the preparation of a concentrated stock solution in an organic solvent,
which is a common first step before further dilution into aqueous buffers.

Materials:

AMOZ solid (purity >95%)

Anhydrous Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Microcentrifuge tubes or amber vials

Vortex mixer and/or ultrasonic bath

Procedure:

¢ Calculate Required Mass: Determine the mass of AMOZ required for your desired
concentration and volume. For example, to prepare 1 mL of a 100 mg/mL stock solution, you
will need 100 mg of AMOZ.

» Weigh AMOZ: Carefully weigh the calculated mass of AMOZ solid using an analytical
balance and place it into an appropriately sized tube or vial.
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» Add Solvent: Add the calculated volume of anhydrous DMSO to the vial containing the
AMOZ solid. It is noted that hygroscopic DMSO can significantly impact the solubility of the
product, so newly opened DMSO is recommended.

» Dissolve: Securely cap the vial and vortex thoroughly. To achieve a concentration of 100
mg/mL in DMSO, sonication is necessary to aid dissolution. Continue sonication until the
solution is clear and all solid has dissolved. Gentle heating to 37°C can also be used to
increase solubility.

« Aliguot and Store: Dispense the stock solution into single-use, light-protected aliquots. Store
immediately at -20°C for short-term use (up to 1 month) or -80°C for long-term storage (up to
6 months).

Protocol 2: Preparation of an Aqueous Working Solution from Stock

This protocol details the dilution of the high-concentration DMSO stock into a physiologically
compatible buffer, such as PBS, for use in biological assays.

Materials:

AMOZ stock solution (from Protocol 1)

Phosphate-Buffered Saline (PBS, pH 7.2) or other desired aqueous buffer

Sterile conical tubes or microcentrifuge tubes

Calibrated micropipettes
Procedure:

e Thaw Stock Solution: Remove one aliquot of the AMOZ stock solution from the freezer and
allow it to thaw completely at room temperature.

e Calculate Dilution:; Use the dilution formula C1V1 = C2V2 to determine the volume of stock
solution needed.

o Ci1 = Concentration of the stock solution (e.g., 100 mg/mL)
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o V1 = Volume of the stock solution to be determined
o C2 = Desired final concentration of the working solution (e.g., 100 pg/mL)

o V2 = Desired final volume of the working solution (e.g., 1 mL)

o Perform Dilution: Add the desired final volume (V2) of the aqueous buffer to a sterile tube.
Pipette the calculated volume (V1) of the thawed stock solution into the buffer.

e Mix: Cap the tube and mix thoroughly by vortexing or inverting the tube several times to
ensure a homogenous solution.

o Use Immediately: Working solutions are generally less stable than stock solutions and
should be prepared fresh before each experiment.

Workflow for AMOZ Solution Preparation

The following diagram illustrates the logical workflow from weighing the solid compound to
creating the final working solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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